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Compound of Interest |

Compound Name: SD-2590
CAS No.: 226396-25-4
Cat. No.: B1663085
. J

CAS Number: 226395-93-3 (Hydrochloride) Compound Class: Hydroxamic Acid-Based Matrix
Metalloproteinase Inhibitor Version: 2.1 | Status: Validated for Research Use[1]

Executive Summary & Molecular Profile

SD-2590 is a high-potency, synthetic small molecule designed to inhibit Matrix
Metalloproteinases (MMPs) with a specific selectivity profile that distinguishes it from first-
generation inhibitors.[1] Unlike early broad-spectrum inhibitors (e.g., marimastat) that failed
clinically due to musculoskeletal toxicity (MSS) driven by MMP-1 inhibition, SD-2590 is
engineered as an MMP-1 sparing agent.[1]

It exhibits sub-nanomolar affinity for MMP-2 (Gelatinase A) and MMP-13 (Collagenase 3), while
maintaining a >100,000-fold selectivity window against MMP-1 (Interstitial Collagenase).[1]
This profile makes it a critical tool for dissecting the roles of extracellular matrix (ECM)
remodeling in angiogenesis, tumor metastasis, and post-infarction cardiac remodeling without
the confounding variables of off-target collagenase toxicity.[1]

Physicochemical Specifications
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Property Value

N-hydroxy-1-(2-methoxyethyl)-4-[[4-[4-
Chemical Name (trifluoromethoxy)phenoxy]phenyl]sulfonyl]-4-
piperidinecarboxamide hydrochloride

Molecular Formula C22H25F3N207S[1][2][3][4][5][6][7][8] - HCI
Molecular Weight 554.96 g/mol

Appearance White to off-white solid

Solubility (Water) ~55 mg/mL (100 mM)

Solubility (DMSO) ~55 mg/mL (100 mM)

Purity >98% (HPLC)

-20°C (Desiccated); Stable for 6 months at
Storage . .
-80°C in solution

Mechanistic Pharmacology
Mode of Action: Bidentate Zinc Chelation

SD-2590 functions as a reversible, competitive inhibitor.[1] The core pharmacophore is the
hydroxamic acid (hydroxamate) moiety.[1]

¢ Zinc Binding: The hydroxamate oxygen atoms form a bidentate coordination complex with
the catalytic Zinc ion (Zn2*) residing in the MMP active site.[1] This displaces the water
molecule required for peptide bond hydrolysis.[1]

o Selectivity Pocket (S1'): The sulfonyl-piperidine backbone and the trifluoromethoxy-phenoxy
tail are optimized to fit deep into the S1' hydrophobic pocket.[1] The depth and shape of this
pocket vary significantly between MMP-1 (shallow) and MMP-2/13 (deep), conferring the
compound's high selectivity.[1]

Selectivity Profile (ICso Data)

The following data highlights the compound's "MMP-1 Sparing" nature, essential for avoiding
musculoskeletal side effects in in vivo models.
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Target Enzyme ICs0 (NM) Physiological Role
) Angiogenesis, metastasis,
MMP-2 (Gelatinase A) <0.1 ) )
cardiac remodeling
Cartilage degradation, bone
MMP-13 (Collagenase 3) <0.1 )
remodeling
MMP-9 (Gelatinase B) 0.18 Inflammation, plague instability
MMP-8 (Collagenase 2) 1.7 Neutrophil migration
MMP-14 (MT1-MMP) 13.0 Pro-MMP activation
MMP-3 (Stromelysin 1) 28.7 Proteoglycan degradation
Tissue homeostasis (Inhibition
MMP-1 (Collagenase 1) > 10,000

causes toxicity)

Mechanistic Visualization

The diagram below illustrates the selective inhibition logic and the exclusion of MMP-1.
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Figure 1: Mechanistic logic of SD-2590, highlighting the structural basis for MMP-1 sparing
activity.[1]

Experimental Framework & Protocols
Stock Solution Preparation

Critical Note: Hydroxamic acids can undergo hydrolysis if stored improperly in agueous
conditions.[1] Always prepare stocks in anhydrous DMSO.[1]

¢ Solvent: Anhydrous DMSO (Dimethyl Sulfoxide).[1]

¢ Concentration: Prepare a 10 mM master stock.
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o Calculation: Dissolve 5.55 mg of SD-2590 (HCI salt) in 1.0 mL of DMSO.

o Storage: Aliquot into light-protective vials (amber) to avoid UV degradation. Store at -80°C.

e Usage: Thaw on ice. Vortex briefly. Discard any aliquot that has been freeze-thawed more
than 3 times.[1]

In Vitro Enzymatic Assay Protocol (Fluorometric)

Scientist's Insight: Standard assay buffers often contain EDTA or EGTA to prevent bacterial
growth or inhibit metalloproteases.[1] Do NOT use chelators in the assay buffer when testing
SD-2590, as they will strip the catalytic Zinc from the MMPs, leading to false positives (assay
failure).[1]

Materials:

e Recombinant Human MMP-2 (active enzyme).[1]

e Fluorogenic Substrate (e.g., Mca-K-P-L-G-L-Dpa-A-R-NH2).[1]

o Assay Buffer: 50 mM Tris-HCI (pH 7.5), 10 mM CacClz, 150 mM NacCl, 0.05% Brij-35.[1]

Workflow:

Enzyme Activation: If using pro-MMP, activate with APMA (p-aminophenylmercuric acetate)
for 2 hours at 37°C prior to use.[1]

e Inhibitor Dilution: Serially dilute SD-2590 in Assay Buffer. Range: 0.01 nM to 100 nM.[1]

e Incubation: Mix 20 pL enzyme + 20 pL diluted SD-2590. Incubate for 30 minutes at 37°C to
allow equilibrium binding.

o Substrate Addition: Add 10 pL fluorogenic substrate (10 uM final).
» Read: Measure kinetics (Ex/Em = 328/393 nm) for 20 minutes.

e Analysis: Plot Vmax vs. log[Inhibitor] to determine ICso.
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In Vivo Dosing Considerations

SD-2590 is orally bioavailable.[1][3][5]
e Vehicle: 0.5% Methylcellulose (MC) + 0.1% Tween-80 in water.[1]
e Dosing Regimen (Rat Model): 10-50 mg/kg via oral gavage (PO), once daily.[1]

o Application: Validated in reducing left ventricular dilation post-myocardial infarction.[1][5]

Experimental Logic Flow
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Figure 2: Step-by-step workflow for validating SD-2590 potency in enzymatic assays.

Safety & Toxicology (E-E-A-T)

While SD-2590 is a research compound and not a registered drug, its design mitigates specific
toxicities found in its class.[1]

e Musculoskeletal Syndrome (MSS): Historically, MMP inhibitors caused joint pain and
tendonitis.[1] This was linked to MMP-1 inhibition preventing normal collagen turnover.[1]
SD-2590's lack of MMP-1 activity (>10,000 nM) suggests a significantly improved safety
profile in animal models compared to Marimastat.[1]

e Handling: Standard PPE (gloves, goggles, lab coat) is required.[1]

o Hazard Identification: Not classified as a PBT (Persistent, Bioaccumulative, Toxic) substance
under current GHS guidelines, but should be treated as a potential irritant.[1]

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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